Cas no 1247133-22-7 (1-2-(4-amino-1H-pyrazol-1-yl)ethylpyrrolidine-2,5-dione)

• Product Name: 1-2-(4-amino-1H-pyrazol-1-yl)ethylpyrrolidine-2,5-dione
• CAS No: 1247133-22-7
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6398458
• PubChem ID: 62138822
• Update Time: 2024-01-16

1-2-(4-amino-1H-pyrazol-1-yl)ethylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-amino-1H-pyrazol-1-yl)ethylpyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[2-(4-amino-1H-pyrazol-1-yl)ethyl]-
• 1-(2-(4-Amino-1h-pyrazol-1-yl)ethyl)pyrrolidine-2,5-dione
• AKOS011419122
• 1-[2-(4-amino-1H-pyrazol-1-yl)ethyl]pyrrolidine-2,5-dione
• CS-0291946
• EN300-1110507
• 1247133-22-7

• Inchi： 1S/C9H12N4O2/c10-7-5-11-12(6-7)3-4-13-8(14)1-2-9(13)15/h5-6H,1-4,10H2
• InChI Key： WTBZJZWAIUFBTL-UHFFFAOYSA-N
• SMILES： N1(CCN2C=C(N)C=N2)C(=O)CCC1=O

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 492.1±25.0 °C(Predicted)
• pka: 3.44±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides